Cas no 112474-06-3 (Hexanoic acid,5-methyl-2-(1-methylethyl)-, (3-phenoxyphenyl)methyl ester)

• Product name: Hexanoic acid,5-methyl-2-(1-methylethyl)-, (3-phenoxyphenyl)methyl ester
• CAS No: 112474-06-3
• MF: C₂₃H₃₀O₃
• MW: 354.4825
• CID: 198435
• PubChem ID: 183499

Hexanoic acid,5-methyl-2-(1-methylethyl)-, (3-phenoxyphenyl)methyl ester Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid,5-methyl-2-(1-methylethyl)-, (3-phenoxyphenyl)methyl ester
• (3-phenoxyphenyl)methyl 5-methyl-2-propan-2-ylhexanoate
• (3-Phenoxyphenyl)methyl 5-methyl-2-(propan-2-yl)hexanoate
• 112474-06-3
• Hexanoic acid, 5-methyl-2-(1-methylethyl)-, (3-phenoxyphenyl)methyl ester
• DTXSID20920791

• Inchi： InChI=1S/C23H30O3/c1-17(2)13-14-22(18(3)4)23(24)25-16-19-9-8-12-21(15-19)26-20-10-6-5-7-11-20/h5-12,15,17-18,22H,13-14,16H2,1-4H3
• InChI Key： CJXJIZUIJVJHME-UHFFFAOYSA-N
• SMILES： CC(CCC(C(OCC1C=CC=C(OC2C=CC=CC=2)C=1)=O)C(C)C)C

Computed Properties

• Exact Mass: 354.2196
• Monoisotopic Mass: 354.21949481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 10
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53